5-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine, 95%
Overview
Description
5-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine (5-F-HOPY) is a synthetic compound that has been used in a variety of scientific applications. It is a member of the pyridine family, which is a heterocyclic aromatic compound. 5-F-HOPY has been studied for its potential use in drug development, biochemistry, and physiology.
Scientific Research Applications
5-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine, 95% has been used in a variety of scientific research applications. It has been used in drug development, as it is an inhibitor of the enzyme cyclooxygenase-2, which is involved in inflammation. It has also been used in biochemistry and physiology studies, as it can be used to study the effects of reactive oxygen species on cell signaling pathways. It has been used to study the effects of oxidative stress on cell membrane integrity.
Mechanism of Action
The mechanism of action of 5-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine, 95% is not fully understood. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). This enzyme is involved in the production of pro-inflammatory molecules, such as prostaglandins. By inhibiting the enzyme, 5-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine, 95% can reduce inflammation in the body.
Biochemical and Physiological Effects
5-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory molecules, such as prostaglandins. It has also been shown to have antioxidant effects, as it can scavenge free radicals and reduce oxidative stress. In addition, it has been shown to have anti-inflammatory effects, as it can reduce inflammation in the body.
Advantages and Limitations for Lab Experiments
The use of 5-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine, 95% in laboratory experiments has several advantages. It is a relatively inexpensive compound, and it is easy to synthesize. In addition, it is a highly stable compound, which makes it suitable for long-term storage. However, there are some limitations to its use in laboratory experiments. It can be toxic at high concentrations, and it can interact with other compounds, which can affect the results of experiments.
Future Directions
There are several potential future directions for the use of 5-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine, 95%. One potential direction is the use of 5-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine, 95% in drug development, as it has been shown to inhibit the enzyme COX-2, which is involved in inflammation. Another potential direction is the use of 5-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine, 95% in biochemistry and physiology studies, as it can be used to study the effects of reactive oxygen species on cell signaling pathways. Finally, it could be used to study the effects of oxidative stress on cell membrane integrity.
In conclusion, 5-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine (5-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine, 95%) is a synthetic compound with a variety of potential applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for laboratory experiments, and potential future directions have been discussed. With further research, 5-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine, 95% may be used to develop new drugs and treatments for a variety of diseases and conditions.
Synthesis Methods
5-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine, 95% can be synthesized by a variety of methods. It can be synthesized by reacting 3-carboxy-5-fluorophenol with hydrazine hydrate in the presence of a base such as potassium carbonate. The reaction is carried out in a polar solvent such as ethanol. The product can then be purified by recrystallization.
properties
IUPAC Name |
3-fluoro-5-(6-oxo-1H-pyridin-3-yl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8FNO3/c13-10-4-8(3-9(5-10)12(16)17)7-1-2-11(15)14-6-7/h1-6H,(H,14,15)(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CSRQTKORJHEXIF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=O)NC=C1C2=CC(=CC(=C2)F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8FNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20682968 |
Source
|
| Record name | 3-Fluoro-5-(6-oxo-1,6-dihydropyridin-3-yl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20682968 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine | |
CAS RN |
1261915-68-7 |
Source
|
| Record name | 3-Fluoro-5-(6-oxo-1,6-dihydropyridin-3-yl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20682968 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
